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CAS No.: 759-05-7
Cat. No.: S564956

Compound Focus: 3-Methyl-2-oxobutanoic acid

Get Quote

Chemical Identification & Properties

The table below summarizes the core identification and physical property data for 3-methyl-2-oxobutanoic

acid sodium salt.

Property

Details

CAS Registry
Number

Other Names

Molecular Formula

Molecular Weight

Appearance

Melting Point

Solubility in Water

3715-29-5[1] [2] [3]

o-Ketoisovaleric acid sodium salt; Ketovaline sodium salt; 2-Ketoisovaleric acid
sodium salt [1] [2] [4]

CsH7NaO3 [2] [3] [3]

138.10 g/mol [2] [3] [5]

White or slightly yellow to beige crystalline powder [2] [3] [4]

220 - 230 °C (with decomposition) [1] [2] [5]

Soluble (at least 100 mg/mL, resulting in a clear, colorless solution) [1] [2]
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Property Details

Storage Store at 0-5°C [2] [5]

Handling, Safety & Troubleshooting

This section addresses common handling and storage issues in the form of FAQs.

Q1: What are the primary safety precautions for handling this
compound?

While a full toxicological profile is not completely established, the following precautions are recommended:

¢ Personal Protective Equipment (PPE): Wear gloves, eyeshields, and an N95 respirator [1] [6].

¢ General Handling: Use with adequate ventilation and avoid contact with skin, eyes, and clothing.
Avoid ingesting or inhaling the dust [6].

¢ First Aid: If contact occurs, flush eyes or skin with plenty of water for at least 15 minutes. If ingested,
give water or milk and seek medical attention immediately [6].

Q2: The chemical has turned yellow or beige. Is it still usable?

Yes, likely. The compound is described as appearing from white to slightly yellow or beige, which is its
normal characteristic and not necessarily an indicator of degradation [2] [3] [4]. However, you should assess

its suitability for your specific application, particularly if high purity is critical.

Q3: How should | store this compound, and what are its stability
concerns?

e Storage Conditions: Store in a tightly closed container in a cool, dry place, ideally at 0-5°C
(refrigerator temperatures) [2] [5] [4].

¢ Stability: The compound is stable under normal temperatures and pressures but decomposes at its
melting point [6].

¢ Incompatibilities: Keep away from strong oxidizing agents [6].

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://www.chemicalbook.com/CASEN_3715-29-5.htm
https://www.chemsrc.com/en/cas/3715-29-5_422267.html
https://www.sigmaaldrich.com/DE/en/product/aldrich/198994
https://www.chemicalbook.com/ProductMSDSDetailCB2235839_EN.htm
https://www.chemicalbook.com/ProductMSDSDetailCB2235839_EN.htm
https://www.chemicalbook.com/ProductMSDSDetailCB2235839_EN.htm
https://www.chemicalbook.com/CASEN_3715-29-5.htm
https://www.fishersci.com/shop/products/3-methyl-2-oxobutanoic-acid-sodium-salt-98-thermo-scientific/AC189720010
https://www.lookchem.com/casno3715-29-5.html
https://www.chemicalbook.com/CASEN_3715-29-5.htm
https://www.chemsrc.com/en/cas/3715-29-5_422267.html
https://www.lookchem.com/casno3715-29-5.html
https://www.chemicalbook.com/ProductMSDSDetailCB2235839_EN.htm
https://www.chemicalbook.com/ProductMSDSDetailCB2235839_EN.htm
https://www.smolecule.com/products/s564956?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C U | e Specifications & Pricing

Research Applications & Background

The following workflow outlines the primary research contexts and handling protocol for this compound.

Research Contexts

. . R
" " Biochemical Research:
Pharmaceutical Synthesis: o 7] .
. . S * Precursor of pantothenic acid in E. coli Flavor & Fragrance:
« Key intermediate for (S)-2-hydroxy-3-methylbutyric aci X e X . .
g . * Studies on maple syrup urine disease (MSUD) « Used as a flavoring agent due to its fruity aroma

« Building block for various drugs X . . .

» Induces convulsions in rat models via GABA/glutamate mechanismsg

\

Standard Handling Protocol

(Storage: 0-5°C) (Solubility: Water (=100 mg/mL)) (PPE: Gloves, Eyeshields, N95)

Click to download full resolution via product page

Experimental Design Considerations

e Purity and Quality: The available product has an assay purity of 95% [1] to 98+% [3]. The required
purity level for your experiment is a key factor in selecting a supplier.

¢ Biological Activity Note: Be aware that in vivo studies using rat models have shown that this
compound can induce convulsions through GABAergic and glutamatergic mechanisms [5]. This is a
critical safety consideration if working with live animals.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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